Cas no 112381-98-3 (5,6-dimethyl-1H-Pyrrolo[1,2-a]imidazol-2(3H)-one)
![5,6-dimethyl-1H-Pyrrolo[1,2-a]imidazol-2(3H)-one structure](https://www.kuujia.com/scimg/cas/112381-98-3x300.png)
112381-98-3 structure
Product Name:5,6-dimethyl-1H-Pyrrolo[1,2-a]imidazol-2(3H)-one
CAS No:112381-98-3
Molecular Formula:C8H10N2O
Molecular Weight:150.1778
CID:129754
PubChem ID:13809861
5,6-dimethyl-1H-Pyrrolo[1,2-a]imidazol-2(3H)-one Properties
Names and Identifiers
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- 5,6-dimethyl-1H-Pyrrolo[1,2-a]imidazol-2(3H)-one
- 1H-Pyrrolo[1,2-a]imidazol-2(3H)-one,5,6-dimethyl-
- 1H-Pyrrolo[1,2-a]imidazol-2(3H)-one,5,6-dimethyl-(9CI)
- 2,3-dimethyl-6-nitro-phenol
- 4-Nitro-3-hydroxy-o-xylol
- 5,6-Dimethyl-2-nitro-phenol
- 5,6-dimethyl-2-oxo-2,3-dihydro-1H-pyrrolo<1,2-a>imidazole
- Nitroxylol
- Phenol,2,3-dimethyl-6-nitro
- 112381-98-3
- 5,6-dimethyl-1,3-dihydropyrrolo[1,2-a]imidazol-2-one
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- InChIKey: WGICETGFKQPMMC-UHFFFAOYSA-N
- Inchi: InChI=1S/C8H10N2O/c1-5-3-7-9-8(11)4-10(7)6(5)2/h3H,4H2,1-2H3,(H,9,11)
- SMILES: CC1N2CC(=O)NC2=CC=1C
Computed Properties
- Exact Mass: 150.07900
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Rotatable Bond Count: 0
- Monoisotopic Mass: 150.079312947g/mol
- Heavy Atom Count: 11
- Complexity: 193
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 0.8
- Topological Polar Surface Area: 34Ų
Experimental Properties
- LogP: 1.19500
- PSA: 34.03000
5,6-dimethyl-1H-Pyrrolo[1,2-a]imidazol-2(3H)-one Related Literature
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Mayanak Kumar Gupta,Sanjay Kumar Mishra,Stephane Rols Phys. Chem. Chem. Phys., 2017,19, 17967-17984
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2. Front cover
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Ali Reza Zanganeh Anal. Methods, 2022,14, 1623-1633
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Xiao Fang,Yanchun Shi,Kejing Wu,Junmei Liang,Mingde Yang RSC Adv., 2017,7, 40581-40590
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Qi Liu,Guangbo Ji,Yushu Chu,Tian Hao,Meng Qian,Qiang Zhao Chem. Commun., 2022,58, 7396-7399
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Yu Bi,Arnau Bertran,Shuchi Gupta,Iñigo Ramiro,Santanu Pradhan,Sotirios Christodoulou,Shanmukh-Naidu Majji,Mehmet Zafer Akgul Nanoscale, 2019,11, 838-843
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Anne-Caroline Genix,Johan G. Alauzun,Michael Sztucki,P. Hubert Mutin Phys. Chem. Chem. Phys., 2015,17, 19173-19182
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Qiuli Cheng,Xiaowei Guo,Jiawei Zou,Xiaoyu Shi,Shuxiang Ding,Zuosen Shi,Song Zhu,Zhanchen Cui New J. Chem., 2019,43, 16647-16655
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Soumen Sinhababu,Mahendra Kumar Sharma,Pritam Mahawar,Supreet Kaur,Vivek Kumar Singh,Akhil Paliwal,Dhirendra Yadav,Hemant K. Kashyap,Selvarajan Nagendran Dalton Trans., 2019,48, 16366-16376
112381-98-3 (5,6-dimethyl-1H-Pyrrolo[1,2-a]imidazol-2(3H)-one) Related Products
- 102-27-2(N-Ethyl-m-toluidine)
- 521-18-6(Stanolone)
- 2435-46-3(3,6-Dimethylpyrazine-2-carboxylic acid)
- 115-22-0(3-Hydroxy-3-methyl-2-butanone)
- 79-97-0(Bisphenol C)
- 3970-39-6(2-chloro-1-methoxy-3-nitro-benzene)
- 3179-31-5(3-Mercapto-1,2,4-triazole)
- 104-50-7(4-Octanolide)
- 72-57-1(Diphenyl Blue)
- 105-16-8(2-(Diethylamino)ethyl methacrylate)
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